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The Fungicide Resistance Action Committee (FRAC) classification system groups fungicides by their target

site and mode of action to manage resistance [1]. Ametoctradin belongs to a specific subgroup within the

QoI fungicides.

Property Description

FRAC Code 45 [2]

Chemical Group Triazolopyrimidine [2]

FRAC Group Name QoSI fungicides (Quinone outside Inhibitor, strobilurin-binding type) [3]

Biochemical Mode of
Action

Mitochondrial respiration inhibitor [2]

Specific Target Interferes with the Quinone outside (Qo) site of cytochrome b in

mitochondrial Complex III [2] [3]

Primary Effect Blocks electron transfer in the respiratory chain, halting energy (ATP)

production and causing cell death in target pathogens [2]

Ametoctradin's activity is selective and preventative, making it most effective when applied before

infection occurs [2]. The following diagram illustrates its specific target within the mitochondrial electron
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Ametoctradin inhibits the Qo site of Complex III, blocking cellular energy production.

Resistance Management and Application
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Resistance Risk and Status: As of the latest data, no field resistance to ametoctradin has been

officially reported [2]. However, fungicides with a specific, single-site mode of action like

ametoctradin are generally considered to have a medium to high inherent risk of resistance

development [1] [4]. Fungicides within the same FRAC group are expected to show cross-resistance

[1] [4].

Application Strategies: Ametoctradin is commonly formulated as a preventative fungicide [5] [2].

It is often sold in pre-mixed combinations with other fungicides, such as dimethomorph (a Group 40

fungicide) in products like Zampro DM [5]. This strategy of mixing multiple modes of action is a

cornerstone of Fungicide Resistance Management (FRAM), which helps delay the onset of resistance

[1] [5].

Experimental and Physicochemical Properties

For researchers designing experiments, the following table summarizes key physicochemical data for

ametoctradin.

Property Value / Description Conditions

IUPAC Name 5-ethyl-6-octyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-

amine [2]

-

Molecular Formula C₁₅H₂₅N₅ [2] -

CAS RN 865318-97-4 [2] -

Water Solubility 0.15 mg/L 20 °C, pH 7

[2]

Octanol-Water Partition Coefficient
(Log P)

4.4 [2] -

Melting Point 198 °C [2] -

Physical State Brown granular solid [2] -
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Research and Development Considerations

Experimental Protocols: While the search results do not provide explicit step-by-step laboratory

protocols, standard methodologies for evaluating QoI fungicides are applicable. These typically

include in vitro assays on target oomycete pathogens (Phytophthora infestans, Plasmopara viticola) to

establish baseline sensitivity. Molecular techniques such as sequencing the cytochrome b gene (cyt-b)

are crucial for monitoring for point mutations that may confer resistance.

Synergistic Combinations: Research indicates that ametoctradin is highly effective in mixture with

other fungicides. A key commercial partner is dimethomorph (Group 40), which inhibits cellulose

synthase [5] [3]. This combination provides two distinct, simultaneous modes of action, offering robust

disease control and effective anti-resistance strategy [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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